Cas no 20600-65-1 (Acetic acid, (propylthio)-, methyl ester)

• Product Name: Acetic acid, (propylthio)-, methyl ester
• CAS No: 20600-65-1
• MF: C₆H₁₂O₂S
• MW: 148.223280906677
• MDL: MFCD11174022
• CID: 910111
• Update Time: 2025-09-26

Acetic acid, (propylthio)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, (propylthio)-, methyl ester
• methyl (propylthio)acetate

• MDL： MFCD11174022
• Inchi： 1S/C6H12O2S/c1-3-4-9-5-6(7)8-2/h3-5H2,1-2H3
• InChI Key： BXXWZNRMCVNWTO-UHFFFAOYSA-N
• SMILES： S(CC(=O)OC)CCC

Computed Properties

• Exact Mass: 148.05586
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 5

Experimental Properties

• Density: 1.022±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 182.9±23.0 ºC (760 Torr),
• Flash Point: 69.0±10.6 ºC,
• Solubility: Slightly soluble (12 g/l) (25 º C),
• PSA: 26.3

Additional information on Acetic acid, (propylthio)-, methyl ester

Acetic Acid, (Propylthio)-, Methyl Ester: A Comprehensive Overview

Acetic acid, (propylthio)-, methyl ester, also known by its CAS number 20600-65-1, is a compound of significant interest in various chemical and industrial applications. This compound is a derivative of acetic acid, with a propylthio group attached to the methyl ester moiety. Its structure and properties make it a versatile molecule with potential applications in agriculture, pharmaceuticals, and materials science.

The molecular formula of acetic acid, (propylthio)-, methyl ester is C₈H₁₆O₂S. Its molecular weight is approximately 176.28 g/mol. The compound exists as a liquid at room temperature and has a characteristic odor. Its physical properties, such as melting point and boiling point, are critical for its use in various industrial processes.

Recent studies have highlighted the potential of acetic acid, (propylthio)-, methyl ester in agricultural applications. Research indicates that this compound can act as an effective plant growth regulator. By influencing the hormonal balance in plants, it can enhance crop yield and improve resistance to environmental stressors. This finding aligns with the growing demand for sustainable agricultural practices that minimize the use of synthetic chemicals.

In the pharmaceutical industry, acetic acid, (propylthio)-, methyl ester has shown promise as a precursor for drug synthesis. Its sulfur-containing group makes it a valuable intermediate in the production of bioactive compounds. Recent advancements in medicinal chemistry have explored its role in developing anti-inflammatory and antioxidant agents.

The synthesis of acetic acid, (propylthio)-, methyl ester involves a multi-step process that typically starts with the reaction of acetic acid derivatives with thiol groups. The exact synthesis pathway can vary depending on the desired purity and scale of production. Optimization of reaction conditions has been a focus of recent research to improve yield and reduce environmental impact.

In terms of environmental impact, studies have shown that acetic acid, (propylthio)-, methyl ester is biodegradable under certain conditions. However, its persistence in aquatic environments requires further investigation to ensure its safe use in agricultural and industrial settings.

The application of CAS No 20600-65-1 in materials science is another emerging area of research. Its ability to form stable coatings has led to its exploration as a component in protective films for electronic devices. Recent breakthroughs in nanotechnology have demonstrated its potential in creating self-healing surfaces with enhanced durability.

In conclusion, acetic acid, (propylthio)-, methyl ester, or CAS No 20600-65-1, is a multifaceted compound with diverse applications across various industries. Its chemical properties and recent research findings underscore its importance as a valuable tool in modern chemistry. As ongoing studies continue to uncover new potentials for this compound, it holds the promise of contributing significantly to sustainable development and technological innovation.